5-phenyl-2-propylpyridine
Overview
Description
5-Phenyl-2-propylpyridine (5-PP) is an organic compound that belongs to the group of pyridines. It is a white crystalline solid with a faint odor and a melting point of 30-31 °C. 5-PP is a versatile molecule that has a wide range of applications in the field of science. It has been used in the synthesis of various compounds, as a reagent in organic synthesis, and as a catalyst in biochemical reactions. In addition, 5-PP has been studied for its potential medicinal and therapeutic applications.
Mechanism of Action
The mechanism of action of 5-phenyl-2-propylpyridine is not yet fully understood. However, it is believed that 5-phenyl-2-propylpyridine may interact with certain enzymes and receptors in the body, which may lead to its anti-inflammatory and anti-cancer effects. In addition, 5-phenyl-2-propylpyridine may also interact with certain proteins and lipids, which may further contribute to its therapeutic effects.
Biochemical and Physiological Effects
5-phenyl-2-propylpyridine has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo studies. In addition, 5-phenyl-2-propylpyridine has been found to have antioxidant and anti-bacterial activities. Furthermore, 5-phenyl-2-propylpyridine has been shown to have a protective effect against oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-phenyl-2-propylpyridine in laboratory experiments is its versatility. 5-phenyl-2-propylpyridine can be used in a wide range of applications, such as in the synthesis of various compounds, as a reagent in organic synthesis, and as a catalyst in biochemical reactions. In addition, 5-phenyl-2-propylpyridine can be used in the study of its potential medicinal and therapeutic applications. However, one limitation of using 5-phenyl-2-propylpyridine in laboratory experiments is its low solubility in water, which may limit its use in certain applications.
Future Directions
There are a number of potential future directions related to 5-phenyl-2-propylpyridine. These include further research into its mechanism of action, its potential therapeutic applications, and its potential interactions with other compounds. In addition, further research into the synthesis of 5-phenyl-2-propylpyridine and its use in the synthesis of other compounds may also be beneficial. Finally, further research into the effects of 5-phenyl-2-propylpyridine on the brain and other organs may also be beneficial.
Synthesis Methods
5-phenyl-2-propylpyridine can be prepared via a number of methods, including the reaction of pyridine with propyl bromide, the reaction of phenylmagnesium bromide with pyridine, and the reaction of 5-chloropyridine with propyl bromide. Moreover, 5-phenyl-2-propylpyridine can be synthesized by the condensation of 2-propyl-5-chloropyridine and phenylmagnesium bromide. The reaction of 5-chloropyridine with propyl bromide is the most common method used to synthesize 5-phenyl-2-propylpyridine.
Scientific Research Applications
5-phenyl-2-propylpyridine has been used in the synthesis of a variety of compounds, including 1,3-diphenyl-2-propylpyridine, 2-phenyl-5-propylpyridine, and 1,2-diphenyl-5-propylpyridine. In addition, 5-phenyl-2-propylpyridine has been used as a reagent in organic synthesis and as a catalyst in biochemical reactions. Furthermore, 5-phenyl-2-propylpyridine has been studied for its potential medicinal and therapeutic applications, including as an anti-inflammatory agent and as an anti-cancer agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-phenyl-2-propylpyridine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-acetylpyridine", "benzaldehyde", "propyl Grignard reagent", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Condensation of 2-acetylpyridine and benzaldehyde in the presence of hydrochloric acid to form 2-phenyl-1-(pyridin-2-yl)ethanone.", "Step 2: Reaction of 2-phenyl-1-(pyridin-2-yl)ethanone with propyl Grignard reagent to form 5-phenyl-2-propylpyridine.", "Step 3: Separation of the product from the reaction mixture using ethyl acetate.", "Step 4: Purification of the product using sodium hydroxide and water to remove any impurities." ] } | |
CAS RN |
81879-87-0 |
Molecular Formula |
C14H15N |
Molecular Weight |
197.3 |
Purity |
95 |
Origin of Product |
United States |
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